2-Butyl-2-phenylhexanenitrile

• CAS No.: 3508-99-4
• Molecular Formula: C16H23N
• Molecular Weight: 229.36 g/mol
• IUPAC Name: 2-butyl-2-phenylhexanenitrile
• InChI: InChI=1S/C16H23N/c1-3-5-12-16(14-17,13-6-4-2)15-10-8-7-9-11-15/h7-11H,3-6,12-13H2,1-2H3
• InChI Key: IMVBGNMUQYBSGF-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CCCC)(C#N)C1=CC=CC=C1

Description

2-Butyl-2-phenylhexanenitrile is a useful research compound. Its molecular formula is C16H23N and its molecular weight is 229.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a flame dried 500 ml three neck round bottomed flask, equipped with a dry argon inlet, magnetic stir bar, and thermometer, is added benzyl cyanide ((1), 5.0 gm.; 0.043 mol) and tetrahydrofuran (100 ml). To the reaction is slowly added sodium hydride (60% in oil) (7.2 gm, 0.1075 mol) over one hour. Once addition is complete the reaction is stirred at room temperature for 1 hour. To the reaction is added benzyl bromide (18.4 gm; 0.043 mol) and the reaction is stirred at 50° C. for 18 hours. The reaction is evaporated to dryness, residue dissolved in toluene and washed with 1N HCl. Organic phase is dried with Na2SO4, filtered and evaporated to yield α,α-dibutyl-benzeneacetonitrile (2), wt=7.7 gm (65%).